molecular formula C17H13N B15484594 (E)-1-(Azulen-1-yl)-N-phenylmethanimine CAS No. 7175-70-4

(E)-1-(Azulen-1-yl)-N-phenylmethanimine

Cat. No.: B15484594
CAS No.: 7175-70-4
M. Wt: 231.29 g/mol
InChI Key: GVODNLXOZUTWEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-1-(Azulen-1-yl)-N-phenylmethanimine is a chemical compound of interest in medicinal and organic chemistry research due to its core azulene moiety and imine functional group. Azulene is a unique bicyclic hydrocarbon isomer of naphthalene, distinguished by a blue color and a dipole moment, which is uncommon for a non-heterocyclic system . This structure is found in natural sources and is actively investigated for its potential biological activities. Research into azulene and its derivatives has revealed promising pharmacological properties, including significant anti-inflammatory effects. Studies indicate that azulene derivatives can inhibit the enzyme cyclooxygenase-2 (COX-2) and regulate the secretion of pro-inflammatory cytokines such as tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6) . Furthermore, azulene-based compounds are being explored for their anti-cancer properties, with some derivatives demonstrating an ability to inhibit the growth of various leukemia cell lines in experimental settings . The imine group (C=N) in its structure is a common pharmacophore in medicinal chemistry, often contributing to biological activity. The (E)-1-(Azulen-1-yl)-N-phenylmethanimine is intended for research applications only and is not for diagnostic or therapeutic use.

Properties

CAS No.

7175-70-4

Molecular Formula

C17H13N

Molecular Weight

231.29 g/mol

IUPAC Name

1-azulen-1-yl-N-phenylmethanimine

InChI

InChI=1S/C17H13N/c1-3-7-14-11-12-15(17(14)10-6-1)13-18-16-8-4-2-5-9-16/h1-13H

InChI Key

GVODNLXOZUTWEZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C=CC(=C2C=C1)C=NC3=CC=CC=C3

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Azulenyl vs. Heterocyclic Imines

Key Observations :

  • Synthetic Flexibility : Azulenyl imines are synthesized via classical Schiff base routes but require specialized precursors (e.g., azulene-1-carbaldehyde), whereas furan-based imines utilize readily available aldehydes .
  • Electronic Effects : The azulenyl group enhances conjugation and polarizability compared to furan or phenyl groups, leading to redshifted UV-Vis absorption .

Reactivity and Stability

Azulenyl imines exhibit lower thermal stability than benzenoid analogues due to azulene’s inherent strain and electron-rich nature. For example:

  • Hydrolytic Stability : The C=N bond in (E)-1-(Azulen-1-yl)-N-phenylmethanimine is less prone to hydrolysis than aliphatic imines but more reactive than sterically hindered aryl imines .
  • Coordination Chemistry : Azulenyl imines form stable complexes with transition metals (e.g., Cu(II), Fe(III)), leveraging the azulene moiety’s electron-donating capacity. This contrasts with furan-based imines, which primarily coordinate via the oxadiazole nitrogen .

Physicochemical Properties

Table 2: Comparative Physicochemical Data
Property (E)-1-(Azulen-1-yl)-N-phenylmethanimine Furan-Oxadiazole Imine N,N-Dimethyl Azulene Ammonium Salt
Melting Point 150–155°C* 120–125°C >200°C (decomposes)
Solubility Moderate in DCM, low in water High in DMF, low in water High in polar solvents (EtOH, H2O)
λmax (UV-Vis) ~600 nm (visible range) ~350 nm (UV range) ~550 nm (visible range)

*Estimated based on azulene derivatives’ typical melting ranges .

Key Insights :

  • Quaternary ammonium azulene derivatives (e.g., S23 ) exhibit high solubility and ionic character, unlike neutral imines.

Q & A

Q. What synthetic methodologies are recommended for preparing (E)-1-(Azulen-1-yl)-N-phenylmethanimine?

The compound is synthesized via a Schiff base condensation between azulen-1-ylamine and a substituted benzaldehyde. A typical protocol involves:

  • Refluxing equimolar amounts of azulen-1-ylamine and aldehyde in a solvent like ethanol or butanol for 1–12 hours .
  • Catalyzing the reaction with glacial acetic acid (1–2 drops) to enhance imine formation .
  • Monitoring progress via TLC (e.g., chloroform/acetone 6:1 or ethyl acetate/hexane 2:1) .
  • Purifying the product through recrystallization (e.g., using isopropanol) or column chromatography . Note: Azulene’s electron-rich, non-benzenoid aromatic system may require inert atmospheres (N₂/Ar) to prevent oxidation.

Q. Which spectroscopic and analytical techniques are critical for structural confirmation?

  • 1H/13C NMR : Identify imine proton (δ ~8.5–8.6 ppm, singlet) and azulene’s characteristic protons (δ 6.5–8.0 ppm, multiplet patterns) .
  • FTIR : Confirm C=N stretch (~1600–1650 cm⁻¹) and absence of NH₂/OH peaks .
  • X-ray crystallography : Resolve E/Z isomerism and supramolecular interactions (e.g., hydrogen bonding, π-stacking) .
  • Elemental analysis : Validate purity (≥98%) and stoichiometry .

Q. How should researchers assess the compound’s stability under varying conditions?

  • Thermal stability : Perform thermogravimetric analysis (TGA) or monitor melting points (e.g., 117–191°C for analogous imines) .
  • Photostability : Conduct UV-vis spectroscopy (λmax ~255 nm) under light exposure to detect degradation .
  • Storage : Store at –20°C in amber vials under inert gas to minimize oxidation and moisture uptake .

Advanced Research Questions

Q. How can computational methods elucidate the electronic properties of (E)-1-(Azulen-1-yl)-N-phenylmethanimine?

  • DFT calculations : Optimize geometry at the B3LYP/6-311G(d,p) level to predict HOMO-LUMO gaps, dipole moments, and charge transfer interactions .
  • Molecular electrostatic potential (MEP) maps : Highlight electron-rich azulene and electron-deficient imine regions for reactivity predictions .
  • TD-DFT : Simulate UV-vis spectra to correlate with experimental λmax values and assign electronic transitions .

Q. What strategies resolve contradictions in reaction yields or byproduct formation during synthesis?

  • Condition screening : Compare solvents (polar vs. nonpolar), temperatures, and catalysts (e.g., acetic acid vs. molecular sieves) to optimize yield .
  • Isomer control : Use NOESY NMR or X-ray crystallography to distinguish E/Z isomers, which may form under varying steric/electronic conditions .
  • Byproduct analysis : Employ HRMS or GC-MS to identify side products (e.g., hydrolyzed amines/aldehydes) .

Q. How do supramolecular interactions influence the solid-state structure of this compound?

  • Hydrogen bonding : Analyze C–H···O/N interactions in crystal packing using X-ray data (e.g., R₁/R₂ motifs) .
  • π-Stacking : Measure centroid-centroid distances (3.6–3.9 Å) between azulene and phenyl rings to assess aromatic interactions .
  • Hirshfeld surface analysis : Quantify intermolecular contacts (e.g., C–H···π, van der Waals) for crystal engineering applications .

Q. What role does the azulene moiety play in modulating the compound’s reactivity?

  • Electron donation : Azulene’s polarized structure (electron-rich 5-membered ring) may enhance nucleophilicity at the imine nitrogen .
  • Redox activity : Cyclic voltammetry can reveal reversible oxidation peaks (~0.5–1.0 V vs. Ag/AgCl) attributable to azulene’s non-benzenoid π-system.
  • Photophysical properties : Azulene’s anti-Kasha fluorescence may enable unique excited-state applications (e.g., sensors, optoelectronics).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.